[(Dibromomethyl)sulfonyl]ethane

• CAS No.: 30506-11-7
• Molecular Formula: C3H6Br2O2S
• Molecular Weight: 265.95 g/mol
• IUPAC Name: 1-(dibromomethylsulfonyl)ethane
• InChI: InChI=1S/C3H6Br2O2S/c1-2-8(6,7)3(4)5/h3H,2H2,1H3
• InChI Key: OIDKDKSPBOWHOS-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C(Br)Br

Description

[(Dibromomethyl)sulfonyl]ethane (CAS: 30506-11-7, molecular formula: C₃H₆Br₂O₂S) is a brominated organosulfur compound characterized by a sulfonyl group (-SO₂-) attached to an ethane backbone, with a dibromomethyl (-CHBr₂) substituent. This structure confers unique chemical properties, including high polarity due to the sulfonyl group and reactivity imparted by the bromine atoms. For example, sulfonyl chlorides are common intermediates in synthesizing sulfonamides and sulfonate esters , and brominated aromatic compounds like 1,4-bis(dibromomethyl)benzene are synthesized via established halogenation routes .

Comparison with Similar Compounds

1,2-Dibromoethane (CAS: 106-93-4)

• Structure : A simple dihaloethane with bromine atoms on adjacent carbons.
• Properties : Lower polarity compared to [(dibromomethyl)sulfonyl]ethane due to the absence of a sulfonyl group. Boiling point: 242°C; density: 0.776 g/cm³ .
• Reactivity : Undergoes elimination (forming ethylene) or nucleophilic substitution reactions. The sulfonyl group in [(dibromomethyl)sulfonyl]ethane likely enhances electrophilicity at the adjacent carbon, facilitating nucleophilic displacement of bromine .

Dibromomethane (CAS: 74-95-3)

• Structure : CH₂Br₂, a dihalomethane.
• Properties : Boiling point: 97°C; density: 1.013 g/cm³ .
• Key Difference : The ethane backbone and sulfonyl group in [(dibromomethyl)sulfonyl]ethane increase molecular weight (266.96 g/mol vs. 173.83 g/mol for dibromomethane) and thermal stability.

Decabromodiphenyl Ethane (DBDPE)

• Structure : A brominated flame retardant with ten bromine atoms on a diphenyl ethane framework.
• Applications : Used as a flame retardant in polymers. Compared to [(dibromomethyl)sulfonyl]ethane, DBDPE has higher bromine content (83% vs. 59%) but lacks a sulfonyl group, which may reduce polarity and alter environmental persistence .

Physical and Chemical Properties

Compound	Boiling Point (°C)	Density (g/cm³)	Molecular Weight (g/mol)	Key Functional Groups
[(Dibromomethyl)sulfonyl]ethane	Not reported	~1.3 (estimated)	266.96	Sulfonyl, dibromomethyl
1,2-Dibromoethane	242	0.776	187.86	Dihaloethane
Dibromomethane	97	1.013	173.83	Dihalomethane
DBDPE	>350	2.20	971.22	Polybrominated diphenyl
1,2-Dibromotetrafluoroethane	329	1.07	259.85	Tetrafluoro, dihaloethane

• Polarity and Solubility: The sulfonyl group in [(dibromomethyl)sulfonyl]ethane increases polarity compared to non-sulfonated analogs, likely enhancing solubility in polar aprotic solvents (e.g., acetonitrile) .
• Thermal Stability : Sulfonyl groups generally improve thermal stability. For example, sulfonamides resist hydrolysis under basic conditions , suggesting [(dibromomethyl)sulfonyl]ethane may degrade less readily than 1,2-dibromoethane.